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Compound of Interest

3-(bromomethyl)-2,2-
Compound Name:
dimethyloxirane

Cat. No.: B3045691

An In-depth Technical Guide to the Molecular Properties of 3-(bromomethyl)-2,2-
dimethyloxirane

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the fundamental physicochemical properties of chemical compounds is
paramount. This technical guide provides a detailed analysis of the molecular formula and
molecular weight of 3-(bromomethyl)-2,2-dimethyloxirane, a key building block in various
synthetic pathways.

Molecular Formula

The molecular formula for 3-(bromomethyl)-2,2-dimethyloxirane has been definitively
established through spectroscopic analysis and elemental composition studies. The formula is:

CsHoBro[1][2]12][41[5]

This formula indicates that each molecule of the compound is composed of five carbon atoms,
nine hydrogen atoms, one bromine atom, and one oxygen atom.

Molecular Weight

The molecular weight of a compound is a critical parameter for a wide range of experimental
procedures, including reaction stoichiometry, preparation of solutions, and analytical
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characterization. The experimentally determined and computationally calculated molecular
weight of 3-(bromomethyl)-2,2-dimethyloxirane is approximately 165.03 g/mol [1].

A more precise molecular weight can be calculated by summing the atomic weights of its
constituent atoms. The following table details this calculation using the conventional atomic
weights of each element.

Atomic Weight Total Weight (

Element Symbol Quantity

(g/mol) g/mol )
Carbon C 5 12.011 60.055
Hydrogen H 9 1.008 9.072
Bromine Br 1 79.904[6] 79.904
Oxygen @) 1 15.999[7] 15.999
Total 165.030

The calculated molecular weight of 165.030 g/mol is in excellent agreement with the cited value
of 165.03 g/mol [1].

Logical Relationship of Molecular Components

The following diagram illustrates the hierarchical contribution of each element to the total
molecular weight of 3-(bromomethyl)-2,2-dimethyloxirane.
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Elemental Components Atomic Weights (g/mol)
Oxygen (O)
e 15.999
Bromine (Br)
Total Molecular Weight
165.030 g/mol
Hydrogen (H) 1008
9 atoms '
Carbon (C) 12011
5 atoms '

Click to download full resolution via product page

Elemental contribution to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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